Cas no 2445793-53-1 (2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide)
2-Bromo-4-(propan-2-yl)-1H-imidazole hydrobromide is a brominated imidazole derivative with a stable hydrobromide salt form, enhancing its solubility and handling properties. This compound serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmacologically active molecules and heterocyclic compounds. Its bromine substituent facilitates further functionalization via cross-coupling reactions, while the isopropyl group contributes to steric and electronic modulation. The hydrobromide salt form ensures improved crystallinity and storage stability. This reagent is valued for its consistent purity and reactivity, making it suitable for applications in medicinal chemistry and materials science research. Proper handling under inert conditions is recommended due to its sensitivity to moisture.
2445793-53-1 structure
Product Name:2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide
CAS No:2445793-53-1
MF:C6H10Br2N2
MW:269.964999675751
MDL:MFCD32692059
CID:5669180
PubChem ID:155821310
Update Time:2025-06-07
2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 2445793-53-1
- 2-Bromo-5-propan-2-yl-1H-imidazole;hydrobromide
- 2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide
- EN300-26872477
- 1H-Imidazole, 2-bromo-5-(1-methylethyl)-, hydrobromide (1:1)
- 2-Bromo-5-isopropyl-1H-imidazole(hydrobromide)
-
- MDL： MFCD32692059
- Inchi： 1S/C6H9BrN2.BrH/c1-4(2)5-3-8-6(7)9-5;/h3-4H,1-2H3,(H,8,9);1H
- InChI Key： NNDDOJJIJGYLPD-UHFFFAOYSA-N
- SMILES： BrC1=NC=C(C(C)C)N1.Br
Computed Properties
- Exact Mass: 269.91902g/mol
- Monoisotopic Mass: 267.92107g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 95.1
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 28.7Ų
2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26872477-1g |
2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide |
2445793-53-1 | 95% | 1g |
$871.0 | 2023-09-11 | |
| Enamine | EN300-26872477-5g |
2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide |
2445793-53-1 | 95% | 5g |
$2525.0 | 2023-09-11 | |
| Enamine | EN300-26872477-10g |
2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide |
2445793-53-1 | 95% | 10g |
$3746.0 | 2023-09-11 | |
| Enamine | EN300-26872477-0.05g |
2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide |
2445793-53-1 | 95.0% | 0.05g |
$202.0 | 2025-03-20 | |
| Enamine | EN300-26872477-0.1g |
2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide |
2445793-53-1 | 95.0% | 0.1g |
$301.0 | 2025-03-20 | |
| Enamine | EN300-26872477-0.25g |
2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide |
2445793-53-1 | 95.0% | 0.25g |
$431.0 | 2025-03-20 | |
| Enamine | EN300-26872477-0.5g |
2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide |
2445793-53-1 | 95.0% | 0.5g |
$679.0 | 2025-03-20 | |
| Enamine | EN300-26872477-1.0g |
2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide |
2445793-53-1 | 95.0% | 1.0g |
$871.0 | 2025-03-20 | |
| Enamine | EN300-26872477-2.5g |
2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide |
2445793-53-1 | 95.0% | 2.5g |
$1707.0 | 2025-03-20 | |
| Enamine | EN300-26872477-5.0g |
2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide |
2445793-53-1 | 95.0% | 5.0g |
$2525.0 | 2025-03-20 |
2-bromo-4-(propan-2-yl)-1H-imidazole hydrobromide Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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